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Compound of Interest

Compound Name: GSK894490A

Cat. No.: B607872 Get Quote

A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
GSK894490A is a novel small molecule inhibitor targeting the Platelet-Derived Growth Factor

Receptor (PDGFR) signaling pathway. PDGF signaling is a critical regulator of cell growth,

proliferation, and migration. Dysregulation of this pathway has been implicated in various

diseases, including cancer and fibrosis. These application notes provide a detailed overview of

the in-vitro use of GSK894490A, including its mechanism of action, protocols for common cell-

based assays, and expected outcomes.

Mechanism of Action
GSK894490A selectively inhibits the tyrosine kinase activity of PDGFRα and PDGFRβ. Upon

binding of its ligand, PDGF, the receptor dimerizes and autophosphorylates, creating docking

sites for various downstream signaling molecules. This initiates a cascade of events, primarily

through the PI3K/Akt and MAPK/ERK pathways, leading to cell proliferation and survival.

GSK894490A competitively binds to the ATP-binding pocket of the PDGFR kinase domain,

preventing autophosphorylation and subsequent activation of downstream signaling.
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To cite this document: BenchChem. [Application Notes and Protocols for In-Vitro Cell Culture
Experiments: GSK894490A]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607872#how-to-use-gsk894490a-in-in-vitro-cell-
culture-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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